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Compound of Interest

Compound Name: EAPB 02303

Cat. No.: B10857355

L Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical operational and safety guidance for the handling and disposal
of EAPB 02303 (CAS 1958290-51-1), a potent microtubule-disrupting agent. Researchers,
scientists, and drug development professionals should adhere to these procedures to ensure
personal safety and environmental compliance. EAPB 02303 is categorized as a cytotoxic
compound and requires specialized handling and disposal protocols.

I. Chemical and Safety Data

EAPB 02303 is a novel microtubule-disrupting agent with antitumor activity. Due to its cytotoxic
nature, all personnel must handle this compound with stringent safety measures in place.

Identifier

Value

Chemical Name

EAPB 02303

CAS Number 1958290-51-1
Molecular Formula C17H14N40O2
Molecular Weight 306.32 g/mol

Known Hazards

Cytotoxic, potentially carcinogenic, mutagenic,
and toxic for reproduction.[1]

© 2025 BenchChem. All rights reserved.

1/6 Tech Support


https://www.benchchem.com/product/b10857355?utm_src=pdf-interest
https://www.benchchem.com/product/b10857355?utm_src=pdf-body
https://www.benchchem.com/product/b10857355?utm_src=pdf-body
https://www.benchchem.com/product/b10857355?utm_src=pdf-body
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Il. Personal Protective Equipment (PPE)

All personnel handling EAPB 02303, including during disposal procedures, must wear the

following personal protective equipment to prevent exposure.[2]

Equipment Specification

Double-gloving with chemotherapy-rated nitrile
Gloves

gloves.

Disposable, solid-front gown with tight-fitting
Lab Coat

cuffs.

Eye Protection

Safety goggles or a full-face shield.

Respiratory

A NIOSH-approved respirator is recommended

for handling the solid compound.

Footwear

Closed-toe shoes and disposable shoe covers.

lll. Step-by-Step Disposal Procedures

The disposal of EAPB 02303 and any contaminated materials must follow hazardous waste

regulations for cytotoxic agents. The primary method of disposal is high-temperature

incineration.

1. Waste Segregation:

» All materials that have come into contact with EAPB 02303 are to be considered cytotoxic

waste.

e This includes unused or expired compounds, contaminated labware (e.g., pipette tips, vials,

plates), personal protective equipment (PPE), and cleaning materials.[3]

2. Containerization:

e Solid Waste: Place all contaminated solid waste into a designated, rigid, leak-proof, and

puncture-resistant container. This container must be clearly labeled for cytotoxic waste,

typically with a purple color and the cytotoxic symbol (a cell in telophase).
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» Liquid Waste: Collect all liquid waste containing EAPB 02303 in a dedicated, sealed, and
leak-proof container, also labeled for cytotoxic waste. Do not mix with other chemical waste
streams.

o Sharps: Any sharps (needles, scalpels, etc.) contaminated with EAPB 02303 must be
disposed of in a purple, puncture-proof sharps container specifically designated for cytotoxic
sharps.[1]

3. Labeling and Storage:

» All waste containers must be clearly labeled with the words "Cytotoxic Waste — Incinerate
Only" and the universal cytotoxic symbol.[4]

o Store sealed waste containers in a designated, secure, and isolated area with proper
ventilation until collection by a certified hazardous waste disposal service.[2]

4. Decontamination of Work Surfaces:
o Atwo-step cleaning process is recommended for decontaminating surfaces.
 First, wipe the area with a detergent solution to remove any visible contamination.

e Second, wipe the area with 70% isopropy! alcohol to disinfect and remove any remaining
chemical residue.[3]

 All cleaning materials used must be disposed of as cytotoxic waste.

5. Spill Management:

 In the event of a spill, immediately alert others in the vicinity.

e The area should be secured to prevent further contamination.

o Use a designated cytotoxic spill kit to clean the spill, following the kit's instructions.

» All materials used for spill cleanup must be disposed of as cytotoxic waste.

IV. Experimental Workflow and Disposal Pathway
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The following diagrams illustrate the logical workflow for experiments involving EAPB 02303
and the subsequent disposal pathway for generated waste.

Experimental Workflow with EAPB 02303
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Caption: Workflow from experimental use to waste collection.
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Caption: Segregation and final disposal of EAPB 02303 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Disposal Protocols for EAPB
02303]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857355#eapb-02303-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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